1-(2-Fluorophenyl)hexan-1-amine hydrochloride
Overview
Description
1-(2-Fluorophenyl)hexan-1-amine hydrochloride, also known as 2-F-Hexanamine HCl, is a synthetic compound that is widely used in the scientific research community. It is a fluorinated amine and is known to have a wide range of applications, including its use in studies on the biochemical and physiological effects of drugs and other compounds.
Scientific Research Applications
Synthesis and Structural Analysis
- The synthesis of related compounds, such as 2-(2-fluorophenyl)-3,5-dimethyl-2-morpholinol hydrochloride, demonstrates the potential for creating fluorine-substituted amines with high yields and mild reaction conditions. This suggests that similar methods could be applied to synthesize 1-(2-Fluorophenyl)hexan-1-amine hydrochloride, highlighting the ease and efficiency of incorporating fluorine atoms into organic molecules for various applications (Tan Bin, 2010).
Potential Biological Activities
- Studies on fluorine-substituted compounds, like the anti-influenza virus activity of tricyclic compounds with unique amine moieties, underscore the significance of fluorine in enhancing biological activity. This suggests that 1-(2-Fluorophenyl)hexan-1-amine hydrochloride could also possess interesting biological properties worthy of investigation (M. Oka et al., 2001).
Physical and Chemical Properties
- The electrophilic amination process to remove fluorine atoms from fluorophenol derivatives indicates the reactivity and versatility of fluorine-containing compounds in synthetic chemistry. This property could be beneficial in further functionalizing 1-(2-Fluorophenyl)hexan-1-amine hydrochloride for specialized applications (S. Bombek et al., 2004).
Application in Material Science
- The synthesis of fluorine-substituted 1,4,5,6-tetrahydrobenzo[h]quinazolin-2-amine derivatives and their crystalline structures, coupled with their improved solubility and anti-inflammatory activity, illustrates the potential of fluorinated compounds in developing new materials and pharmaceuticals. This research area could be relevant for 1-(2-Fluorophenyl)hexan-1-amine hydrochloride, especially in exploring its solubility and interaction with biological systems (Yue Sun et al., 2019).
Mechanism of Action
Target of Action
, which belongs to the amphetamine class of drugs. Amphetamines typically target the central nervous system and affect the neurotransmitters dopamine, norepinephrine, and serotonin .
Mode of Action
This is achieved by inhibiting their reuptake and stimulating their release .
Biochemical Pathways
. These pathways play crucial roles in mood regulation, arousal, and reward mechanisms.
properties
IUPAC Name |
1-(2-fluorophenyl)hexan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18FN.ClH/c1-2-3-4-9-12(14)10-7-5-6-8-11(10)13;/h5-8,12H,2-4,9,14H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNWCOSHWVDZQFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(C1=CC=CC=C1F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Fluorophenyl)hexan-1-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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